Cas no 88472-40-6 (Acetic acid, mercapto-, 2-ethoxyethyl ester)

• Product Name: Acetic acid, mercapto-, 2-ethoxyethyl ester
• CAS No: 88472-40-6
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 631378
• PubChem ID: 19437245
• Update Time: 2025-04-19

Acetic acid, mercapto-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, mercapto-, 2-ethoxyethyl ester
• 2-ethoxyethyl 2-sulfanylacetate
• SCHEMBL2586870
• 2-ethoxyethyl thioglycolate
• 2-Ethoxyethyl sulfanylacetate
• 88472-40-6
• DTXSID30598824
• UNRYUTKPEGJHPQ-UHFFFAOYSA-N

• Inchi： 1S/C6H12O3S/c1-2-8-3-4-9-6(7)5-10/h10H,2-5H2,1H3
• InChI Key： UNRYUTKPEGJHPQ-UHFFFAOYSA-N
• SMILES： SCC(=O)OCCOCC

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.5Ų